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Compound of Interest

Compound Name: 2-MPPA

Cat. No.: B155439 Get Quote

Technical Support Center: 2-MPPA Powder
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the storage and handling of 2-MPPA powder.

Frequently Asked Questions (FAQs)
1. What is 2-MPPA?

2-MPPA, also known as GPI-5693, is a selective and orally active inhibitor of glutamate

carboxypeptidase II (GCP II), with an IC50 of 90 nM.[1][2][3] Its chemical name is (R)-2-(3-

mercaptopropyl)pentanedioic acid.[4] It is utilized in research for neurological disorders

associated with excessive glutamate activation.[1][5]

2. What is the mechanism of action for 2-MPPA?

2-MPPA selectively inhibits the enzyme glutamate carboxypeptidase II (GCP II).[3] GCP II is a

metallopeptidase that hydrolyzes the neuropeptide N-acetyl-aspartyl-glutamate (NAAG) into N-

acetylaspartate (NAA) and glutamate.[6] By inhibiting GCP II, 2-MPPA increases the levels of

NAAG, which then acts on metabotropic glutamate receptor 3 (mGluR3) to reduce glutamate

release.[6] This mechanism is thought to be beneficial in conditions associated with glutamate

excitotoxicity.[7]
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Mechanism of action of 2-MPPA.

3. What are the recommended storage conditions for 2-MPPA powder?

For long-term stability, 2-MPPA powder should be stored at -20°C.[3][4][8] Some suppliers

indicate that in its pure, lyophilized form, it can be stable for up to three years under these

conditions.[1][2][8]

4. How should I store 2-MPPA once it is in solution?

Stock solutions of 2-MPPA should be aliquoted to avoid repeated freeze-thaw cycles and

stored at low temperatures.[4] For optimal stability, it is recommended to store solutions at

-80°C for up to one year or at -20°C for up to one month.[1][2]

5. Is 2-MPPA considered a hazardous substance?

According to available Safety Data Sheets (SDS), 2-MPPA is not classified as a hazardous

substance or mixture.[9] However, standard laboratory safety precautions should always be

followed. This includes avoiding inhalation, and contact with skin and eyes, and using the

substance in a well-ventilated area.[9]

Storage and Solubility Data
Table 1: Recommended Storage Conditions
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Form Storage Temperature Duration

Powder (Pure Form) -20°C Up to 3 years[1][2]

4°C Up to 2 years[2]

In Solvent -80°C Up to 1 year[1]

-20°C Up to 1 month[2][4]

Table 2: Solubility of 2-MPPA

Solvent Concentration Notes

DMSO 80 - 100 mg/mL

Sonication is recommended.

Use of newly opened,

hygroscopic DMSO can

improve solubility.[1][2]

Water 8 mg/mL Sonication is recommended.[1]

In Vivo Vehicle (10% DMSO,

40% PEG300, 5% Tween 80,

45% Saline)

3.3 mg/mL

Sonication is recommended for

preparing this solution for

animal studies.[1]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving 2-MPPA

Powder

- Insufficient agitation-

Incorrect solvent choice

- Gently heat the solution to

37°C and use an ultrasonic

bath to aid dissolution.[4]- For

in vitro studies, high-purity

DMSO is recommended. For in

vivo work, consider the vehicle

formulation mentioned in Table

2.[1][2]

Precipitation of 2-MPPA in

Solution After Freezing

- Solution is supersaturated-

Improper storage

- Ensure the concentration

does not exceed the solubility

limits for the chosen solvent.-

Aliquot stock solutions into

smaller, single-use volumes to

prevent repeated freeze-thaw

cycles.[4]

Inconsistent or Delayed

Efficacy in Animal Models
- Pharmacokinetics of 2-MPPA

- The analgesic effects of 2-

MPPA in some neuropathic

pain models have shown a

delayed onset, becoming

significant only after several

days of daily dosing. This is

thought to be due to an indirect

and long-lasting mechanism of

action rather than a direct

correlation with plasma

concentration.[5]

Experimental Protocols & Workflows
General Protocol for Preparing a 10 mM Stock Solution in DMSO

Calculate Required Mass: Based on the molecular weight of 2-MPPA (206.26 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL, you

would need 2.06 mg.
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Weighing: Carefully weigh the 2-MPPA powder in a suitable container.

Dissolution: Add the appropriate volume of high-purity DMSO. To facilitate dissolution, you

can sonicate the solution.[1]

Storage: Once fully dissolved, aliquot the stock solution into single-use vials and store at

-80°C for long-term use or -20°C for short-term use.[2]
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General workflow for preparing 2-MPPA stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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